3-(Thiophen-2-yl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: 3-thiophen-2-yl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione
• InChI: InChI=1S/C11H13N3S2/c15-10-9(8-2-1-7-16-8)13-11(14-10)3-5-12-6-4-11/h1-2,7,12H,3-6H2,(H,14,15)
• InChI Key: CRZSDDIBQGWBRF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12NC(=S)C(=N2)C3=CC=CS3
• Molecular Formula: C11H13N3S2
• Molecular Weight: 251.4 g/mol
• CAS No.: 1325303-50-1

Description

3-(Thiophen-2-yl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is a useful research compound. Its molecular formula is C11H13N3S2 and its molecular weight is 251.37. The purity is usually 95%.
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Scientific Research Applications

Antiparasitic Activity

A study by Dzitko et al. (2014) found that 3-(thiophen-2-yl)-1,2,4-triazole-5-thione demonstrated significant anti-Toxoplasma gondii activity. This compound was more effective than the known chemotherapeutic agent sulfadiazine, suggesting its potential as a new class of medicines for treating toxoplasmosis (Dzitko et al., 2014).

Anticancer and Antidiabetic Activities

Flefel et al. (2019) developed a series of spirothiazolidines analogs, including 4-(4-Aminophenyl)-1-thia-4-azaspiro[4.5]decan-3-one, which showed significant anticancer activities against human breast carcinoma (MCF-7) and human liver carcinoma (HepG-2) cell lines. Additionally, some derivatives exhibited antidiabetic properties, indicating their potential for therapeutic application in cancer and diabetes management (Flefel et al., 2019).

Antimicrobial and Antiviral Activities

A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives evaluated against human coronavirus and influenza virus demonstrated inhibition of coronavirus 229E replication. This suggests the potential of these compounds in antiviral drug development, specifically targeting coronaviruses (Apaydın et al., 2019). Additionally, Singh et al. (2021) synthesized novel oxazin analogs of thio-4-azaspiro[4.5]decan-3-one, showing moderate to good antimicrobial activity against various bacterial strains (Singh et al., 2021).

Antinociceptive Activity

Research on 3-(thiophen-2-yl)-4-substituted-Δ2-1,2,4-triazoline-5-thiones revealed antinociceptive activity in mice, indicating the potential of these compounds for developing new pain management therapies (Siwek et al., 2008).